Cas no 33719-28-7 (4-amino-2-chlorobenzene-1-sulfonyl fluoride)

• Product Name: 4-amino-2-chlorobenzene-1-sulfonyl fluoride
• CAS No: 33719-28-7
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• CID: 918306
• PubChem ID: 284573
• Update Time: 2025-06-15

4-amino-2-chlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-chlorobenzenesulfonyl Fluoride
• 2-Chlor-s-triazolo< 1,5-a> pyridin
• 2-Chlorsulfanilylfluorid
• 4-amino-2-chloro-benzenesulfonyl fluoride
• AB69404
• SureCN5300653
• 4-amino-2-chlorobenzene-1-sulfonyl fluoride
• NSC140591
• 33719-28-7
• DTXSID70955331
• SB78640
• starbld0019150
• EN300-1587260
• NSC-140591
• DS-014832
• 5154-89-2

• Inchi： 1S/C6H5ClFNO2S/c7-5-3-4(9)1-2-6(5)12(8,10)11/h1-3H,9H2
• InChI Key： LCJHOCQPXFYMHA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(=O)(=O)F)N

Computed Properties

• Exact Mass: 208.97145
• Monoisotopic Mass: 208.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16
• LogP: 3.24240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-amino-2-chlorobenzene-1-sulfonyl fluoride

Comprehensive Overview of 4-amino-2-chlorobenzene-1-sulfonyl fluoride (CAS No. 33719-28-7): Properties, Applications, and Innovations

4-amino-2-chlorobenzene-1-sulfonyl fluoride (CAS 33719-28-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique amino-chloro-sulfonyl functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C6H5ClFNO2S, combines reactivity and stability, making it valuable for designing targeted bioactive molecules.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their role in covalent inhibitor development, a hot topic in drug discovery. Researchers leverage the electrophilic properties of 4-amino-2-chlorobenzene-1-sulfonyl fluoride to create irreversible binders for enzymes like proteases and kinases. This aligns with the growing interest in AI-driven drug design, where precision and modularity are paramount. Notably, platforms like AlphaFold and quantum chemistry simulations often reference such compounds for structure-activity relationship (SAR) studies.

The compound’s synthetic utility extends to click chemistry applications, a trending area in material science. Its fluorosulfate group enables efficient conjugation with nucleophiles, facilitating the creation of polymer coatings or biocompatible hydrogels. Environmental scientists also explore its derivatives for degradation-resistant materials, addressing concerns about sustainable chemistry—a frequently searched term in academic circles.

From a commercial perspective, CAS 33719-28-7 is often discussed alongside high-throughput screening (HTS) workflows. Laboratories prioritize its use in fragment-based drug discovery, where its small molecular weight (217.62 g/mol) and hydrogen-bonding capacity enhance library diversity. Online forums and patent databases highlight its inclusion in kinase inhibitor patents, reflecting its industrial relevance.

Quality control of 4-amino-2-chlorobenzene-1-sulfonyl fluoride involves advanced analytical techniques such as HPLC and LC-MS, ensuring purity >98% for research-grade batches. Storage recommendations emphasize anhydrous conditions to prevent hydrolysis, a common query among first-time users. Safety data sheets (SDS) underscore standard lab precautions, avoiding classification as hazardous under normal handling.

Emerging trends link this compound to photoredox catalysis and electrochemical synthesis, fields gaining traction in green chemistry. Its redox-active potential is exploited in metal-free C–F bond activation, a niche yet rapidly evolving domain. Such applications resonate with searches for eco-friendly synthetic routes and atom economy principles.

In summary, 4-amino-2-chlorobenzene-1-sulfonyl fluoride (CAS 33719-28-7) bridges multiple disciplines—from medicinal chemistry to materials engineering. Its adaptability to cutting-edge technologies like machine learning-assisted synthesis ensures enduring relevance, while its physicochemical profile meets the demands of modern high-precision applications.